Cas no 1215074-46-6 (1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro-)

• Product Name: 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro-
• CAS No: 1215074-46-6
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• CID: 4937833
• Update Time: 2025-07-10

1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 8-Fluoro-2,3,4,5-tetrahydro-1H-benzo[c]azepine
• 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro-
• 8-fluoro-2,3,4,5-tetrahydro-1H-2-benzazepine

• Inchi： 1S/C10H12FN/c11-10-4-3-8-2-1-5-12-7-9(8)6-10/h3-4,6,12H,1-2,5,7H2
• InChI Key： FRQNUCOUUUBYIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)CNCCC2

Computed Properties

• Exact Mass: 165.095377549 g/mol
• Monoisotopic Mass: 165.095377549 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 165.21
• XLogP3: 1.8
• Topological Polar Surface Area: 12

Additional information on 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro-

Recent Advances in the Study of 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro- (CAS: 1215074-46-6): A Comprehensive Research Brief

The compound 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro- (CAS: 1215074-46-6) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This research brief aims to provide an in-depth analysis of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The growing interest in this molecule is driven by its unique structural features and its potential to address unmet medical needs in neurological and psychiatric disorders.

Recent studies have highlighted the significance of 1H-2-Benzazepine derivatives as modulators of key neurotransmitter systems, particularly the dopaminergic and serotonergic pathways. The 8-fluoro substitution in the tetrahydrobenzazepine scaffold has been shown to enhance binding affinity and selectivity for specific receptor subtypes, making it a valuable tool for drug discovery. Researchers have employed advanced computational modeling and high-throughput screening techniques to optimize the pharmacokinetic and pharmacodynamic profiles of this compound.

One of the most notable breakthroughs involves the application of 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro- in the treatment of Parkinson's disease and schizophrenia. Preclinical studies using animal models have demonstrated its efficacy in mitigating motor dysfunction and cognitive deficits, with fewer side effects compared to existing therapeutics. The compound's ability to cross the blood-brain barrier efficiently has been attributed to its optimized lipophilicity and molecular weight, as confirmed by recent pharmacokinetic studies.

In addition to its neurological applications, this compound has shown promise in oncology research. Preliminary data suggest that it may act as an inhibitor of specific protein-protein interactions involved in cancer cell proliferation. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in various malignancies. Further investigations are underway to explore its potential as a targeted therapy in combination with existing chemotherapeutic agents.

The synthesis of 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro- has also seen significant advancements. Recent publications describe novel synthetic routes that improve yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic asymmetric synthesis and flow chemistry techniques, have been successfully applied to scale up production for clinical trials. These methodological improvements are critical for ensuring the compound's availability for further research and potential commercialization.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as long-term safety, optimal dosing regimens, and potential drug-drug interactions require thorough investigation. Current research efforts are focused on addressing these gaps through comprehensive toxicology studies and Phase I clinical trials. The scientific community anticipates that these studies will provide crucial insights into the compound's therapeutic window and safety profile.

In conclusion, 1H-2-Benzazepine, 8-fluoro-2,3,4,5-tetrahydro- (CAS: 1215074-46-6) represents a significant advancement in medicinal chemistry with broad potential applications. Its unique pharmacological properties and improved synthetic accessibility position it as a compelling candidate for further development. As research progresses, this compound may offer new treatment options for challenging neurological disorders and cancers, addressing critical unmet medical needs. The coming years are expected to yield important clinical data that will determine its ultimate therapeutic value and commercial viability.